2-Oxo-2-(2,4,5-trimethylphenyl)ethyl acetate

• IUPAC Name: [2-oxo-2-(2,4,5-trimethylphenyl)ethyl] acetate
• InChI: InChI=1S/C13H16O3/c1-8-5-10(3)12(6-9(8)2)13(15)7-16-11(4)14/h5-6H,7H2,1-4H3
• InChI Key: MTRSLPBEVDYSOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C(=O)COC(=O)C)C
• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol

Description

2-Oxo-2-(2,4,5-trimethylphenyl)ethyl acetate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• A study by Yavari, Aghazadeh, and Tafazzoli (2002) discusses the synthesis of dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates, indicating the complex reactions involved in producing such compounds, which may involve structures related to 2-Oxo-2-(2,4,5-trimethylphenyl)ethyl acetate (Yavari, Aghazadeh, & Tafazzoli, 2002).

• The synthesis of novel copolymers involving oxy ring-substituted ethyl 2-cyano-3-phenyl-2-propenoates, as explored by Barilla et al. (2021), highlights the potential application in polymer chemistry. This study may provide insights into the use of similar acetate compounds in polymer synthesis (Barilla et al., 2021).

• Thomasberger, Engel, and Feige (1999) researched the impurity profile of a glycoprotein IIb/IIIa antagonist, which includes structures similar to 2-Oxo-2-(2,4,5-trimethylphenyl)ethyl acetate. This study may indicate the relevance of such compounds in the pharmaceutical industry (Thomasberger, Engel, & Feige, 1999).

• El‐Faham et al. (2013) demonstrated the synthesis of a series of α-ketoamide derivatives using a compound structurally related to 2-Oxo-2-(2,4,5-trimethylphenyl)ethyl acetate. This research may provide insights into the synthesis of bioactive compounds (El‐Faham et al., 2013).

• Imhof's (2007) study on the ethyl acetate solvate of a compound with a similar structure may offer understanding into the solvation and crystallization properties of related acetate compounds (Imhof, 2007).